Cas no 25057-68-5 (3-Thiepanone)

• Product Name: 3-Thiepanone
• CAS No: 25057-68-5
• MF: C₆H₁₀OS
• MW: 130.208000659943
• CID: 281706
• PubChem ID: 262581
• Update Time: 2025-04-19

3-Thiepanone Chemical and Physical Properties

Names and Identifiers

• 3-Thiepanone
• thiepan-3-one
• 3-Thiacycloheptanone
• AC1L67S6
• AC1Q6EVR
• AR-1F5282
• CTK1A6384
• NSC96447
• SCHEMBL10365968
• UNII-WG9DEY7N37
• 25057-68-5
• DTXSID40294406
• NSC-96447
• WG9DEY7N37

• Inchi： 1S/C6H10OS/c7-6-3-1-2-4-8-5-6/h1-5H2
• InChI Key： MEUUMPRYCUQAQB-UHFFFAOYSA-N
• SMILES： S1CC(CCCC1)=O

Computed Properties

• Exact Mass: 130.0453
• Monoisotopic Mass: 130.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 215.5°Cat760mmHg
• Flash Point: 95.9°C
• Refractive Index: 1.51
• PSA: 17.07
• LogP: 1.47260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes